1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H23N3OS/c1-15-6-8-16(9-7-15)14-22-20(25)17-10-12-24(13-11-17)21-23-18-4-2-3-5-19(18)26-21/h2-9,17H,10-14H2,1H3,(H,22,25)
• InChI Key: OLYSHGUOEOQLSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide, also known as BZP, is a synthetic compound that belongs to the piperazine family. BZP is a psychoactive drug that has been used recreationally as a substitute for amphetamines and ecstasy. However, in recent years, BZP has gained attention for its potential therapeutic applications in scientific research due to its unique chemical properties.

Mechanism of Action

1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide acts as a dopamine and serotonin agonist, which means it binds to dopamine and serotonin receptors in the brain and activates them. This leads to an increase in the release of dopamine and serotonin, which results in a feeling of euphoria and increased energy levels. 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide also inhibits the reuptake of dopamine and serotonin, which prolongs their effects.
Biochemical and Physiological Effects
1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide has been found to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide also increases the release of norepinephrine, which leads to an increase in energy levels and a decrease in appetite.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide in scientific research is its ability to stimulate the central nervous system, which can provide valuable insights into the mechanisms underlying various physiological and biochemical processes. However, 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide also has limitations, including its potential for abuse and the lack of long-term safety data.

Future Directions

There are several potential future directions for research on 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide. One area of interest is its potential as a treatment for ADHD and narcolepsy. Additionally, 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide could be used to study the mechanisms underlying addiction and substance abuse disorders. Finally, further research is needed to determine the long-term safety and efficacy of 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide as a therapeutic agent.

Synthesis Methods

1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-aminobenzothiazole with 4-methylbenzyl chloride and piperidine-4-carboxylic acid. The reaction is carried out under controlled conditions, and the resulting product is purified through various chromatographic techniques.

Scientific Research Applications

1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide has been used in scientific research to study its potential therapeutic effects on various physiological and biochemical processes. 1-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide has been found to have a stimulating effect on the central nervous system and has been used in studies to investigate its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy.